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Compound of Interest

Compound Name: C105SR

Cat. No.: B12386182 Get Quote

Application Note and Protocol

For researchers, scientists, and drug development professionals, the accurate preparation of

stock solutions is a critical first step in ensuring the reliability and reproducibility of experimental

results. This document provides a detailed protocol for the preparation of stock solutions of

C105SR, a novel and potent small-molecule inhibitor of cyclophilin D (CypD), using dimethyl

sulfoxide (DMSO) as the solvent.

C105SR has been identified as a promising therapeutic candidate for conditions associated

with mitochondrial dysfunction, particularly in the context of ischemia-reperfusion injury.[1][2] It

functions by inhibiting the peptidyl-prolyl cis-trans isomerase (PPIase) activity of CypD, a key

regulator of the mitochondrial permeability transition pore (mPTP).[1][3][4] Inhibition of mPTP

opening by C105SR has been shown to be protective against cell death.[1][3][4]

Quantitative Data Summary
Proper handling and storage of C105SR are paramount to maintaining its stability and activity.

The following table summarizes the key quantitative data for C105SR.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12386182?utm_src=pdf-interest
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10582583/
https://pubmed.ncbi.nlm.nih.gov/37860051/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10582583/
https://www.invivochem.com/product/V78588
https://www.medchemexpress.com/c105sr.html
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10582583/
https://www.invivochem.com/product/V78588
https://www.medchemexpress.com/c105sr.html
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Weight 633.60 g/mol [4][5][6]

Appearance White to light yellow solid [4][5]

Solubility in DMSO 250 mg/mL (394.57 mM) [4][5]

Storage of Powder -20°C for up to 3 years [4][5]

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month
[4][5]

Experimental Protocol: Preparing a 10 mM C105SR
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of C105SR in DMSO, a

common starting concentration for in vitro experiments.

Materials:

C105SR powder

Anhydrous/molecular sieve-dried, sterile DMSO (newly opened bottle recommended)[4][5]

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate C105SR: Allow the vial of C105SR powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/c105sr.html
https://www.medchemexpress.com/c105sr.html?locale=es-ES
https://www.medchemexpress.cn/c105sr.html
https://www.medchemexpress.com/c105sr.html
https://www.medchemexpress.com/c105sr.html?locale=es-ES
https://www.medchemexpress.com/c105sr.html
https://www.medchemexpress.com/c105sr.html?locale=es-ES
https://www.medchemexpress.com/c105sr.html
https://www.medchemexpress.com/c105sr.html?locale=es-ES
https://www.medchemexpress.com/c105sr.html
https://www.medchemexpress.com/c105sr.html?locale=es-ES
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.medchemexpress.com/c105sr.html
https://www.medchemexpress.com/c105sr.html?locale=es-ES
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh C105SR: Accurately weigh out the desired amount of C105SR powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 6.336 mg of C105SR.

Calculation: Mass (mg) = Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

/ 1000

Mass = 10 mM x 1 mL x 633.60 g/mol / 1000 = 6.336 mg

Add DMSO: Add the calculated volume of high-quality, anhydrous DMSO to the vial

containing the C105SR powder. For 6.336 mg of C105SR, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

For optimal dissolution, sonicate the solution in an ultrasonic water bath for 10-15 minutes.

[4][5] Visually inspect the solution to ensure that all the solid has dissolved.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[4][5]

Note on Preventing Precipitation in Aqueous Solutions:

When diluting the DMSO stock solution into aqueous buffers or cell culture media, it is crucial

to avoid precipitation of the compound. To prevent this, it is recommended to make

intermediate dilutions of the stock solution in DMSO before adding it to the final aqueous

solution.[7] Most cell-based assays can tolerate a final DMSO concentration of up to 0.1%.[7]

Always include a vehicle control (DMSO alone at the same final concentration) in your

experiments.

Visualizing the Experimental Workflow
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The following diagram illustrates the key steps in the preparation of a C105SR stock solution.

Preparation of C105SR Stock Solution

Start: Equilibrate C105SR Powder

Weigh C105SR Powder
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Add Anhydrous DMSO

2

Vortex and Sonicate for Dissolution

3

Aliquot into Single-Use Volumes

4

Store at -80°C or -20°C

5

End: Ready for Experimental Use

6
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Caption: Workflow for preparing C105SR stock solution.

C105SR Signaling Pathway
C105SR exerts its protective effects by targeting a critical pathway involved in regulated cell

death. The diagram below outlines the mechanism of action of C105SR in inhibiting the

mitochondrial permeability transition pore.
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Caption: C105SR inhibits CypD to prevent mPTP opening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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